Cas no 2171848-77-2 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid
• CAS No: 2171848-77-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6195815
• PubChem ID: 165560459
• Update Time: 2025-06-09

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid
• EN300-1506336
• 2171848-77-2
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]-N-methylformamido}-2-methylpropanoic acid

• Inchi： 1S/C26H30N2O6/c1-25(2,23(30)31)28(3)22(29)26(12-14-33-15-13-26)27-24(32)34-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21H,12-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： CLSBUDDSARZSCQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(N(C)C(C(=O)O)(C)C)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid (CAS No. 2171848-77-2)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid, also known by its CAS number 2171848-77-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a morpholine ring, and an N-methylformamide moiety. These structural features contribute to its unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The Fmoc protecting group is widely used in peptide synthesis to temporarily block the amino group of an amino acid, facilitating the stepwise addition of amino acids to form peptides. In the context of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid, the Fmoc group plays a crucial role in controlling the reactivity and selectivity of the compound during synthesis. This is particularly important in the development of prodrugs, where controlled release and activation are essential for therapeutic efficacy.

The morpholine ring, another key structural element, imparts additional functionality to the molecule. Morpholines are known for their ability to form hydrogen bonds and their lipophilic properties, which can enhance the solubility and permeability of the compound. These characteristics are advantageous in drug design, as they can improve the bioavailability and pharmacokinetic properties of potential therapeutic agents.

The N-methylformamide moiety further contributes to the compound's unique properties. Formamides are versatile functional groups that can participate in various chemical reactions, including hydrogen bonding and coordination with metal ions. In the context of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid, this moiety may influence the compound's interactions with biological targets, such as enzymes or receptors.

Recent studies have highlighted the potential applications of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structural features exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. This suggests that 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid could be a promising lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid has also been studied for its use in diagnostic imaging. The Fmoc group and morpholine ring can be modified to incorporate radiolabels or fluorescent tags, making it suitable for use in imaging techniques such as positron emission tomography (PET) or fluorescence microscopy. This dual functionality as both a therapeutic agent and a diagnostic tool enhances its value in translational research.

The synthesis of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-yl-N-methylformamido}-2-methylpropanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include coupling reactions between protected amino acids and morpholine derivatives, followed by deprotection steps to reveal the active functional groups. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

From a pharmacological perspective, 2-{1-4-({(9H-fluoren-9-y l)methoxycarbonyl}amino)oxan - 4 - y l - N - methylform amido } - 2 - methylpro pan oic acid has been evaluated for its safety and efficacy in preclinical studies. Animal models have shown that it exhibits favorable pharmacokinetic properties, with good oral bioavailability and low toxicity profiles. These findings support its potential for further clinical development.

In conclusion, 2-{1 - 4 - ( { ( 9 H - flu ore n - 9 - y l ) meth ox ycarb ony l } amine ) ox an - 4 - y l - N - methylfor amid o } - 2 - methylpr opan oic acid (CAS No . 21718 48 - 77 - 2) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Its unique structural features make it a valuable tool for researchers exploring new avenues in drug discovery and development. As ongoing research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical science.